Cas no 775288-51-2 (tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate
• CAS No: 775288-51-2
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• MDL: MFCD31978160
• CID: 1786699
• PubChem ID: 91022459
• Update Time: 2025-05-24

tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-hydroxy-1,1-dimethylethyl)-,1,1-dimethylethyl ester
• 4-(2-Hydroxy-1,1-dimethyl-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate
• 1-Boc-4-(1-hydroxy-2-methylpropan-2-yl)piperidine
• F76381
• 775288-51-2
• EN300-1879583
• tert-Butyl4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate

• MDL： MFCD31978160
• Inchi： 1S/C14H27NO3/c1-13(2,3)18-12(17)15-8-6-11(7-9-15)14(4,5)10-16/h11,16H,6-10H2,1-5H3
• InChI Key： FWOKIDHNYUKKID-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 257.19921
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate (CAS: 775288-51-2)

The compound tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate (CAS: 775288-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and tert-butyl carbamate group, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating cancers and inflammatory diseases. The study highlighted the compound's ability to introduce steric hindrance and modulate electronic properties, thereby enhancing the binding affinity and selectivity of the resulting inhibitors.

Another significant advancement is the application of tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate in the synthesis of prodrugs. Research conducted by a team at the University of California, San Francisco, revealed that this compound can be used to improve the pharmacokinetic properties of antiviral agents. The hydroxyl group in the molecule allows for facile conjugation with other pharmacophores, enabling the design of prodrugs with enhanced bioavailability and reduced toxicity.

In addition to its synthetic utility, recent investigations have focused on the compound's potential as a standalone therapeutic agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule exhibit moderate activity against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that further structural optimization could lead to the development of new antibiotics with improved efficacy.

Despite these promising findings, challenges remain in the large-scale production and application of tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate. Issues such as yield optimization, purification methods, and stability under physiological conditions need to be addressed. Future research directions may include the exploration of green chemistry approaches for its synthesis and the development of novel derivatives with enhanced biological activity.

In conclusion, tert-butyl 4-(1-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate (CAS: 775288-51-2) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in drug discovery, prodrug design, and antimicrobial therapy highlight its potential to contribute to the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant advancements in the coming years.